Cas no 1803667-52-8 (Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate
• CAS No: 1803667-52-8
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917453
• Update Time: 2025-10-31

Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)5-6(13)4(7(10)11)3-12-8(5)14/h3,7H,2H2,1H3,(H2,12,13,14)
• InChI Key： DVAWMURXCHSGNG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C(=O)OCC)=C1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate (CAS No. 1803667-52-8): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate (CAS No. 1803667-52-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The structure of Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate is notable for its difluoromethyl group and the presence of hydroxyl groups on the pyridine ring. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further investigation. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of various pharmaceutical compounds.

Recent studies have explored the pharmacological properties of Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate. One such study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. The compound's potential as a therapeutic agent for inflammatory diseases such as arthritis and neurodegenerative disorders is currently under investigation.

In addition to its anti-inflammatory effects, Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate has shown promise in cancer research. A study published in Cancer Research (2022) reported that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate may have potential as a novel anticancer agent.

The synthesis of Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate has been optimized to improve yield and purity. A recent publication in Tetrahedron Letters (2021) described a multi-step synthesis route that involves the condensation of ethyl acetoacetate with a difluoromethylated aldehyde followed by cyclization and deprotection steps. This synthetic method provides a scalable and efficient approach for producing the compound in large quantities for further research and development.

The biological activity of Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate has also been evaluated in preclinical models. In vitro studies have shown that this compound can effectively inhibit the activity of key enzymes involved in inflammatory responses and cancer cell proliferation. In vivo studies using animal models have confirmed these findings, demonstrating significant therapeutic effects without notable toxicity.

Despite its promising properties, further research is needed to fully understand the mechanism of action and potential side effects of Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate. Ongoing clinical trials are aimed at assessing its safety and efficacy in human subjects. The results from these trials will provide crucial insights into the potential therapeutic applications of this compound.

In conclusion, Ethyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate (CAS No. 1803667-52-8) represents a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent in various medical conditions. Continued research and clinical evaluation will be essential to realize its full potential in medicine.